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Compound of Interest

Compound Name: 3-Isopropyl-4-methoxyaniline

Cat. No.: B1340655 Get Quote

An In-depth Technical Guide to 3-Isopropyl-4-methoxyaniline

IUPAC Name: 3-isopropyl-4-methoxyaniline CAS Number: 91251-42-2

This technical guide provides a comprehensive overview of 3-Isopropyl-4-methoxyaniline,

including its chemical properties, a plausible synthetic route with detailed experimental

protocols, predicted spectroscopic data, and a discussion of potential biological activities based

on related compounds. This document is intended for researchers, scientists, and professionals

in the field of drug development and chemical synthesis.

Data Presentation
A summary of the key quantitative data for 3-Isopropyl-4-methoxyaniline is presented in the

table below. Please note that due to the limited availability of experimental data in peer-

reviewed literature, some values are predicted based on computational modeling and

comparison with analogous structures.
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Property Value Source

IUPAC Name 3-isopropyl-4-methoxyaniline -

CAS Number 91251-42-2 [1]

Molecular Formula C₁₀H₁₅NO [1]

Molecular Weight 165.23 g/mol [1]

Appearance
Predicted: Colorless to pale

yellow liquid
[1]

Purity
96% (as per a commercial

supplier)
[1]

Predicted Boiling Point ~250-260 °C at 760 mmHg Computational Estimate

Predicted Density ~1.0 g/cm³ Computational Estimate

Predicted ¹H NMR Chemical

Shifts (CDCl₃, 400 MHz)
See Table 2 Computational Estimate

Predicted ¹³C NMR Chemical

Shifts (CDCl₃, 100 MHz)
See Table 2 Computational Estimate

Proposed Synthesis and Experimental Protocols
A plausible synthetic route for 3-Isopropyl-4-methoxyaniline starts from the commercially

available precursor, 3-isopropylanisole. The synthesis involves two main steps: electrophilic

nitration followed by the reduction of the nitro group.
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Proposed Synthesis of 3-Isopropyl-4-methoxyaniline

3-Isopropylanisole

3-Isopropyl-4-nitroanisole

 Nitration (HNO₃/H₂SO₄)

3-Isopropyl-4-methoxyaniline

 Reduction (e.g., Sn/HCl or H₂/Pd-C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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